Cas no 2227872-02-6 ((2S)-1-(4-fluoro-3-nitrophenyl)propan-2-ol)

(2S)-1-(4-Fluoro-3-nitrophenyl)propan-2-ol is a chiral aromatic alcohol featuring a fluorinated nitrobenzene core, which imparts unique reactivity and selectivity in synthetic applications. The (2S)-stereocenter enhances its utility as a building block in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals. The electron-withdrawing nitro and fluoro substituents on the phenyl ring facilitate nucleophilic aromatic substitution reactions, while the hydroxyl group offers functionalization potential. Its well-defined stereochemistry ensures consistent performance in enantioselective transformations. This compound is valued for its stability under standard conditions and compatibility with diverse reaction conditions, making it a versatile intermediate in medicinal chemistry and material science research.

(2S)-1-(4-fluoro-3-nitrophenyl)propan-2-ol structure

2227872-02-6 structure

Product Name:(2S)-1-(4-fluoro-3-nitrophenyl)propan-2-ol

CAS No:2227872-02-6

MF:C₉H₁₀FNO₃

MW:199.179006099701

CID:5877565

PubChem ID:165702103

Update Time:2025-06-07

(2S)-1-(4-fluoro-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2S)-1-(4-fluoro-3-nitrophenyl)propan-2-ol
- EN300-1821712
- 2227872-02-6
- Inchi： 1S/C9H10FNO3/c1-6(12)4-7-2-3-8(10)9(5-7)11(13)14/h2-3,5-6,12H,4H2,1H3/t6-/m0/s1
- InChI Key： CJKRAUGUFHWXNU-LURJTMIESA-N
- SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C[C@H](C)O

Computed Properties

Exact Mass: 199.06447134g/mol
Monoisotopic Mass: 199.06447134g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 66Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1821712-0.05g	(2S)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227872-02-6	0.05g	$1261.0	2023-09-19
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Enamine	EN300-1821712-0.5g	(2S)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227872-02-6	0.5g	$1440.0	2023-09-19
Enamine	EN300-1821712-1.0g	(2S)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227872-02-6	1g	$1500.0	2023-06-01
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Enamine	EN300-1821712-5.0g	(2S)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227872-02-6	5g	$4349.0	2023-06-01
Enamine	EN300-1821712-10.0g	(2S)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227872-02-6	10g	$6450.0	2023-06-01
Enamine	EN300-1821712-1g	(2S)-1-(4-fluoro-3-nitrophenyl)propan-2-ol	2227872-02-6	1g	$1500.0	2023-09-19
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